Cas no 1532507-55-3 (1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole)
1532507-55-3 structure
Product Name:1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole
CAS No:1532507-55-3
MF:C9H7F3N2S
MW:232.225490808487
CID:5075531
Update Time:2023-08-25
1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole
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- Inchi: 1S/C9H7F3N2S/c1-14-7(6-2-3-15-5-6)4-8(13-14)9(10,11)12/h2-5H,1H3
- InChI Key: RNNUSNHHZPAVSA-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC(C(F)(F)F)=NN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 2.5
- Topological Polar Surface Area: 46.1
1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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